Cas no 2138269-26-6 (2-(pyrazin-2-yl)methyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-(pyrazin-2-yl)methyl-2H-1,2,3-triazol-4-amine
• CAS No: 2138269-26-6
• MF: C₇H₈N₆
• MW: 176.178619384766
• CID: 6212232
• PubChem ID: 165471903
• Update Time: 2025-06-09

2-(pyrazin-2-yl)methyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(pyrazin-2-yl)methyl-2H-1,2,3-triazol-4-amine
• 2138269-26-6
• 2-[(pyrazin-2-yl)methyl]-2H-1,2,3-triazol-4-amine
• EN300-1114417

• Inchi： 1S/C7H8N6/c8-7-4-11-13(12-7)5-6-3-9-1-2-10-6/h1-4H,5H2,(H2,8,12)
• InChI Key： RRAUDHJJFSWSIJ-UHFFFAOYSA-N
• SMILES： N1(CC2C=NC=CN=2)N=CC(N)=N1

Computed Properties

• Exact Mass: 176.08104428g/mol
• Monoisotopic Mass: 176.08104428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 82.5Ų

Additional information on 2-(pyrazin-2-yl)methyl-2H-1,2,3-triazol-4-amine

Comprehensive Overview of 2-(pyrazin-2-yl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2138269-26-6)

The compound 2-(pyrazin-2-yl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2138269-26-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a pyrazine ring with a 1,2,3-triazole moiety, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens and cancer therapeutics.

In recent years, the demand for triazole derivatives has surged due to their broad biological activities. The 2-(pyrazin-2-yl)methyl substitution in this compound enhances its binding affinity to enzymatic targets, a feature often explored in fragment-based drug design. This aligns with the growing popularity of AI-driven molecular docking studies, where such scaffolds are frequently screened for lead optimization. The amine group at the 4-position further allows for derivatization, making it a valuable building block in combinatorial chemistry.

From a synthetic perspective, CAS No. 2138269-26-6 is typically prepared via click chemistry reactions, a method widely adopted for its efficiency and modularity. This resonates with the industry's shift toward green chemistry principles, as click reactions often proceed under mild conditions with high atom economy. The compound's pyrazine-triazole hybrid structure also contributes to its stability, a critical factor in prodrug development—a hot topic in bioavailability enhancement strategies.

Analytical characterization of 2-(pyrazin-2-yl)methyl-2H-1,2,3-triazol-4-amine involves advanced techniques like LC-MS and NMR spectroscopy, reflecting the integration of high-throughput screening in modern labs. Its logP and solubility profiles are frequently optimized in medicinal chemistry workflows, addressing common challenges in drug delivery systems. These aspects are highly searched in academic and industrial forums, emphasizing the compound's relevance.

Beyond pharmaceuticals, this compound's electron-rich heterocycles show promise in organic electronics, particularly in OLED materials and photocatalysts. The pyrazine unit’s electron-accepting properties, combined with the triazole ring’s rigidity, make it a candidate for energy storage applications—a trending focus in sustainable technology research. Such interdisciplinary potential boosts its visibility in scientific databases and patent literature.

Regulatory and safety assessments of CAS No. 2138269-26-6 highlight its compliance with standard handling protocols, though users often inquire about its toxicological thresholds and environmental impact. These queries reflect the broader demand for ESG-compliant chemicals in the supply chain. The compound’s stability under ambient conditions further supports its utility in large-scale synthesis, a key consideration for process chemistry engineers.

In summary, 2-(pyrazin-2-yl)methyl-2H-1,2,3-triazol-4-amine exemplifies the convergence of structural ingenuity and functional adaptability. Its applications span from precision medicine to renewable energy, addressing pressing global challenges while adhering to sustainable development goals. As research evolves, this compound is poised to remain a focal point in both academic and industrial innovation landscapes.